Dimethyl sulfoxide Dimethyl sulfoxide Dimethyl Sulfoxide is a highly polar organic liquid that is used widely as a chemical solvent and a free radical scavenger. It shows a range of pharmacological activity including analgesia and anti-inflammation. Because of its ability to penetrate biological membranes, it is used as a vehicle for topical application of pharmaceuticals. It is also used to protect cells and tissue during cryopreservation and has been used to treat extravasation damage caused by anthracycline-based chemotherapy.
Dimethyl sulfoxide appears as a clear liquid, essentially odorless. Closed cup flash point 192°F. Vapors are heavier than air. Contact with the skin may cause stinging and burning and lead to an odor of garlic on the breath. An excellent solvent that can transport toxic solutes through the skin. High vapor concentrations may cause headache, dizziness, and sedation.
Dimethyl sulfoxide, also known as rimso-50 or dmso, belongs to the class of organic compounds known as sulfoxides. Sulfoxides are compounds containing a sulfoxide functional group, with the structure RS(=O)R' (R, R' not H). Dimethyl sulfoxide is a drug which is used for the symptomatic relief of patients with interstitial cystitis. Dimethyl sulfoxide exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Dimethyl sulfoxide has been detected in multiple biofluids, such as feces and cerebrospinal fluid. Dimethyl sulfoxide is a bitter, cheesy, and fatty tasting compound that can be found in a number of food items such as yellow wax bean, spearmint, green bean, and pulses. This makes dimethyl sulfoxide a potential biomarker for the consumption of these food products. Dimethyl sulfoxide is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 103759-08-6
VCID: VC20792179
InChI: InChI=1S/C2H6OS/c1-4(2)3/h1-2H3
SMILES: CS(=O)C
Molecular Formula: C2H6OS
(CH3)2SO
C2H6OS
Molecular Weight: 78.14 g/mol

Dimethyl sulfoxide

CAS No.: 103759-08-6

Cat. No.: VC20792179

Molecular Formula: C2H6OS
(CH3)2SO
C2H6OS

Molecular Weight: 78.14 g/mol

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Dimethyl sulfoxide - 103759-08-6

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Description Dimethyl Sulfoxide is a highly polar organic liquid that is used widely as a chemical solvent and a free radical scavenger. It shows a range of pharmacological activity including analgesia and anti-inflammation. Because of its ability to penetrate biological membranes, it is used as a vehicle for topical application of pharmaceuticals. It is also used to protect cells and tissue during cryopreservation and has been used to treat extravasation damage caused by anthracycline-based chemotherapy.
Dimethyl sulfoxide appears as a clear liquid, essentially odorless. Closed cup flash point 192°F. Vapors are heavier than air. Contact with the skin may cause stinging and burning and lead to an odor of garlic on the breath. An excellent solvent that can transport toxic solutes through the skin. High vapor concentrations may cause headache, dizziness, and sedation.
Dimethyl sulfoxide, also known as rimso-50 or dmso, belongs to the class of organic compounds known as sulfoxides. Sulfoxides are compounds containing a sulfoxide functional group, with the structure RS(=O)R' (R, R' not H). Dimethyl sulfoxide is a drug which is used for the symptomatic relief of patients with interstitial cystitis. Dimethyl sulfoxide exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Dimethyl sulfoxide has been detected in multiple biofluids, such as feces and cerebrospinal fluid. Dimethyl sulfoxide is a bitter, cheesy, and fatty tasting compound that can be found in a number of food items such as yellow wax bean, spearmint, green bean, and pulses. This makes dimethyl sulfoxide a potential biomarker for the consumption of these food products. Dimethyl sulfoxide is a potentially toxic compound.
CAS No. 103759-08-6
Molecular Formula C2H6OS
(CH3)2SO
C2H6OS
Molecular Weight 78.14 g/mol
IUPAC Name methylsulfinylmethane
Standard InChI InChI=1S/C2H6OS/c1-4(2)3/h1-2H3
Standard InChI Key IAZDPXIOMUYVGZ-UHFFFAOYSA-N
SMILES CS(=O)C
Canonical SMILES CS(=O)C
Boiling Point 372 °F at 760 mm Hg (NTP, 1992)
63
189.0 °C
189 °C
Colorform Colorless liquid
Very hygroscopic liquid
Flash Point 203 °F (NTP, 1992)
95 °C (203 °F) (Open cup)
87 °C c.c.
Melting Point 65.3 °F (NTP, 1992)
18.5 °C
Mp 18.5 °
18.45 °C
18.5°C

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